Cas no 942863-05-0 (1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 942863-05-0
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 5430433
• Update Time: 2025-06-09

1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-4-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-benzimidazol-2-yl}-2-pyrrolidinone
• 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C24H26N4O3/c1-17-6-2-4-8-20(17)27-15-18(14-22(27)29)24-25-19-7-3-5-9-21(19)28(24)16-23(30)26-10-12-31-13-11-26/h2-9,18H,10-16H2,1H3
• InChI Key： YORLEUUCVPRKLY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)CC(C2N(CC(N3CCOCC3)=O)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Overview of 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 942863-05-0)

The compound 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 942863-05-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidin-2-one core linked to a benzodiazol moiety and a morpholin-4-yl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and personalized medicine. 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one aligns with this trend, as its structural complexity allows for selective binding to targets involved in inflammation, neurodegeneration, and metabolic disorders. This has led to increased searches for "CAS 942863-05-0 applications" and "benzodiazol derivatives in drug development" across scientific databases and AI-driven platforms.

The synthesis of 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one involves multi-step organic reactions, including amide coupling and cyclization strategies. Its morpholine and benzodiazol components contribute to its solubility and bioavailability, which are critical factors in preclinical studies. Notably, the compound's 2-oxoethyl linker enhances its stability, making it suitable for further optimization in medicinal chemistry programs.

From an industrial perspective, CAS 942863-05-0 is often explored for its potential in high-throughput screening (HTS) assays. Its compatibility with automated systems and reproducible synthesis protocols has made it a valuable tool for identifying new drug-like molecules. Additionally, its relevance to kinase inhibition and GPCR targeting has sparked discussions in online forums and research communities, with queries like "morpholin-4-yl derivatives in cancer research" gaining traction.

Environmental and safety profiles of 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating eco-friendly synthesis routes and biodegradable analogs to align with global sustainability goals. This focus has led to a rise in searches for "sustainable heterocyclic compound synthesis" and "benzo-fused nitrogen compounds," reflecting the compound's intersection with contemporary scientific priorities.

In summary, 1-(2-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one represents a versatile scaffold with broad applicability in life sciences. Its combination of pyrrolidinone, benzodiazol, and morpholine functionalities positions it at the forefront of innovation in drug design and biochemical tool development. As interest grows in targeted therapies and precision medicine, this compound is poised to play a pivotal role in shaping future research directions.